6-chloro-N-{[3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methyl}pyridine-3-carboxamide

• IUPAC Name: 6-chloro-N-[[3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H11ClFN5O/c16-12-6-3-10(7-18-12)15(23)19-8-13-20-14(22-21-13)9-1-4-11(17)5-2-9/h1-7H,8H2,(H,19,23)(H,20,21,22)
• InChI Key: QHSDVYCZXIBWHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NNC(=N2)CNC(=O)C3=CN=C(C=C3)Cl)F
• Molecular Formula: C15H11ClFN5O
• Molecular Weight: 331.73 g/mol

Description

The compound “6-chloro-N-{[3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methyl}pyridine-3-carboxamide” is a complex organic molecule that contains several functional groups and rings. It includes a pyridine ring, a 1,2,4-triazole ring, and a fluorophenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and 1,2,4-triazole rings would contribute to the rigidity of the molecule, while the chloro, fluoro, and amide groups could participate in various intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of its various functional groups. For example, the amide group could participate in hydrolysis reactions, while the chloro and fluoro substituents could potentially be replaced in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be influenced by its molecular structure and the nature of its functional groups.

Safety And Hazards

Like all chemicals, this compound should be handled with care. Depending on its specific properties, it could pose various safety hazards, such as being harmful if swallowed or causing skin or eye irritation.

Future Directions

The future research directions for this compound could involve exploring its potential uses, studying its biological activity, or developing more efficient methods for its synthesis.